N-[4-[2-(methylamino)-2-oxoethyl]phenyl]-3-(2-methylpropyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-[4-[2-(methylamino)-2-oxoethyl]phenyl]-3-(2-methylpropyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C18H27N3O2/c1-13(2)10-15-8-9-21(12-15)18(23)20-16-6-4-14(5-7-16)11-17(22)19-3/h4-7,13,15H,8-12H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key: MYLJIHLWKHCFNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CCN(C1)C(=O)NC2=CC=C(C=C2)CC(=O)NC
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

N-[4-[2-(methylamino)-2-oxoethyl]phenyl]-3-(2-methylpropyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C18H27N3O2 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Preparation Methods

• Synthetic Routes and Reaction Conditions: : The synthesis of N-[4-[2-(methylamino)-2-oxoethyl]phenyl]-3-(2-methylpropyl)pyrrolidine-1-carboxamide typically involves multi-step reactions. Starting with a suitable pyrrolidine derivative, the isopropyl group can be introduced via alkylation reactions. The phenyl ring, substituted with the 2-(methylamino)-2-oxoethyl group, can be synthesized through a series of amide bond formation and subsequent alkylation steps. Precise reaction conditions such as temperature, pressure, and solvents are critical for optimizing yield and purity.

• Industrial Production Methods: : Industrial-scale synthesis often employs high-throughput techniques to maximize efficiency. Catalysts and automated reactors may be used to expedite the steps, ensuring consistent production quality. Process optimization focuses on reducing reaction times and enhancing the overall yield.

Chemical Reactions Analysis

• Types of Reactions: : The compound undergoes several types of chemical reactions, including oxidation, reduction, and substitution. These reactions can modify the functional groups, affecting the compound's overall reactivity and interaction with other molecules.

• Common Reagents and Conditions: : Oxidation reactions may involve reagents like potassium permanganate or chromium trioxide, while reduction can be achieved using hydrogenation with catalysts such as palladium on carbon. Substitution reactions often use nucleophiles or electrophiles under controlled pH and temperature conditions.

• Major Products: : Major products from these reactions typically include hydroxylated or dehydrogenated derivatives, which may exhibit altered physicochemical and biological properties.

Scientific Research Applications

• Chemistry: : In chemical research, this compound is often used as a precursor for synthesizing more complex molecules. Its unique structure allows for targeted modifications, facilitating the development of novel compounds with specific properties.

• Biology: : In biological studies, it serves as a probe for investigating cellular pathways. The compound's ability to interact with various biomolecules makes it valuable for elucidating mechanisms of action at the molecular level.

• Medicine: : Medically, N-[4-[2-(methylamino)-2-oxoethyl]phenyl]-3-(2-methylpropyl)pyrrolidine-1-carboxamide has potential therapeutic applications. Its structure suggests it could modulate biological targets relevant to certain diseases, although further research is needed to confirm its efficacy and safety.

• Industry: : Industrial applications include its use as an intermediate in the synthesis of pharmaceuticals and other high-value chemicals. Its reactivity profile makes it suitable for various manufacturing processes.

Mechanism of Action: The compound's mechanism of action involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. Its specific structure allows it to fit into binding sites, altering the activity of the target molecules. This interaction can trigger a cascade of biological responses, affecting cellular functions and overall physiological outcomes.

Comparison with Similar Compounds: Compared to other similar compounds, this compound is unique due to its specific arrangement of functional groups. Similar compounds might include derivatives with variations in the pyrrolidine ring or the substituents on the phenyl group. The presence of the 2-(methylamino)-2-oxoethyl side chain is particularly distinctive, contributing to the compound's unique chemical and biological properties.

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